Cas no 71586-40-8 (2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-imino-)

• Product Name: 2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-imino-
• CAS No: 71586-40-8
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 545350
• PubChem ID: 135400585
• Update Time: 2025-11-01

2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-imino- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-imino-
• 2-amino-7-oxochromene-3-carboxamide
• BDBM50046759
• 3-carbamoyl-7-hydroxy-2-iminochromene
• CBDivE_003649
• 7-HYDROXY-2-IMINOCHROMENE-3-CARBOXAMIDE
• 7-Hydroxy-2-imino-2H-chromene-3-carboxylic acid amide
• DTXSID80354932
• 71586-40-8
• Oprea1_105418
• AKOS003598525
• 7-hydroxy-2-imino-2H-chromene-3-carboxamide
• CHEMBL137114

• Inchi： 1S/C10H8N2O3/c11-9(14)7-3-5-1-2-6(13)4-8(5)15-10(7)12/h1-4,12-13H,(H2,11,14)
• InChI Key： HUDOTUMVHSZQHK-UHFFFAOYSA-N
• SMILES： O1C(C(C(N)=O)=CC2C=CC(=CC1=2)O)=N

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 96.4

Additional information on 2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-imino-

Introduction to 2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-imino (CAS No. 71586-40-8) and Its Recent Applications in Chemical Biology

The compound 2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-imino (CAS No. 71586-40-8) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. This tricyclic scaffold, characterized by its benzopyran core adorned with functional groups such as a carboxamide moiety and an imino group, exhibits a unique combination of structural and chemical properties that make it a versatile platform for drug discovery and molecular probe development.

Chemical Structure and Significance: The molecular structure of 2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-imino (CAS No. 71586-40-8) consists of a fused benzene ring and a pyran ring, with additional substituents that contribute to its reactivity and biological activity. The presence of a carboxamide group at the 3-position and a hydroxyl group at the 7-position, along with an imino group at the 2-position, creates multiple sites for interaction with biological targets. This structural complexity allows the compound to engage with various enzymes and receptors, making it a promising candidate for modulating biological pathways.

Biological Activity and Mechanism of Action: Recent studies have highlighted the potential of 2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-imino (CAS No. 71586-40-8) as a bioactive molecule with diverse pharmacological effects. Research indicates that this compound can interact with proteins involved in inflammatory responses, cell signaling, and metabolic processes. The carboxamide group is particularly noteworthy for its ability to form hydrogen bonds with polar residues in protein active sites, enhancing binding affinity. Additionally, the hydroxyl and imino groups contribute to its solubility and reactivity, facilitating interactions with cellular components.

Applications in Drug Discovery: The scaffold of 2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-imino (CAS No. 71586-40-8) has been leveraged in the development of novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases implicated in cancer progression. The ability to fine-tune the substituents on the benzopyran core allows researchers to optimize potency and selectivity against specific targets. This flexibility underscores the compound's potential as a lead structure in medicinal chemistry campaigns.

Recent Research Findings: Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-imino (CAS No. 71586-40-8) for biological activity. Machine learning models have been trained to predict binding affinities and identify promising candidates for further experimental validation. These computational approaches have accelerated the drug discovery process by reducing the time required for hit identification and lead optimization. Moreover, structural biology techniques such as X-ray crystallography have provided insights into how this compound interacts with its biological targets at an atomic level.

Synthetic Considerations: The synthesis of 2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-imino (CAS No. 71586-40-8) involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps include cyclization reactions to form the benzopyran core, functional group modifications to introduce the carboxamide, hydroxyl, and imino groups, and purification techniques such as column chromatography or recrystallization. Advances in synthetic methodologies have improved the accessibility of this compound for research purposes.

Future Perspectives: The continued exploration of 2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-imino (CAS No. 71586-40-8) holds great promise for future therapeutic applications. Ongoing research aims to expand its pharmacological profile by investigating its effects on additional biological targets and exploring novel derivatives with enhanced efficacy and reduced toxicity. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into clinical practice.

In conclusion,2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-imino (CAS No. 71586-40-8) is a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique properties make it a valuable tool for studying biological mechanisms and developing new therapeutic agents. As research progresses，this molecule is likely to play an increasingly important role in advancing our understanding of disease processes and improving patient care.